Cas no 2138267-85-1 (Quinoline-5-sulfonyl fluoride)

• Product Name: Quinoline-5-sulfonyl fluoride
• CAS No: 2138267-85-1
• MF: C₉H₆FNO₂S
• MW: 211.212844371796
• CID: 5409549
• PubChem ID: 137949137
• Update Time: 2025-07-19

Quinoline-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinesulfonyl fluoride
• EN300-728540
• Z2738688444
• Quinoline-5-sulfonyl fluoride
• 2138267-85-1

• Inchi： 1S/C9H6FNO2S/c10-14(12,13)9-5-1-4-8-7(9)3-2-6-11-8/h1-6H
• InChI Key： IEODNVBLMJXIEQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=CC=CN=2)(=O)(=O)F

Computed Properties

• Exact Mass: 211.01032777g/mol
• Monoisotopic Mass: 211.01032777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.432±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 337.2±15.0 °C(Predicted)
• pka: 2.56±0.12(Predicted)

Additional information on Quinoline-5-sulfonyl fluoride

Introduction to Quinoline-5-sulfonyl fluoride (CAS No. 2138267-85-1)

Quinoline-5-sulfonyl fluoride (CAS No. 2138267-85-1) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology due to its unique structural and functional properties. This compound belongs to the quinoline scaffold, which is a well-documented heterocyclic system with a rich history in pharmaceutical applications. The introduction of a sulfonyl fluoride group at the 5-position of the quinoline ring introduces reactive sites that make it a valuable intermediate in synthetic chemistry and drug discovery processes.

The sulfonyl fluoride moiety is particularly noteworthy as it is known for its ability to participate in nucleophilic substitution reactions, making it a versatile tool for the modification of biological molecules. This reactivity has been leveraged in the development of novel compounds targeting various therapeutic areas, including oncology, infectious diseases, and inflammatory disorders. The compound’s ability to undergo selective functionalization has opened up new avenues for medicinal chemists to design more effective and selective inhibitors.

In recent years, Quinoline-5-sulfonyl fluoride has been explored as a key intermediate in the synthesis of quinoline-based drugs. Quinolines are a class of compounds that have demonstrated broad-spectrum biological activity, with several derivatives already approved for medical use. The introduction of the sulfonyl fluoride group at the 5-position enhances the pharmacological potential of quinoline derivatives by allowing for further chemical modifications that can improve solubility, bioavailability, and target specificity.

One of the most exciting applications of Quinoline-5-sulfonyl fluoride is in the development of antiviral agents. Quinoline derivatives have shown promise in combating viral infections, particularly those caused by RNA viruses. The sulfonyl fluoride group can be used to link this scaffold to other pharmacophores that enhance antiviral activity. For instance, recent studies have demonstrated that quinoline-based compounds can inhibit viral proteases and polymerases, which are critical enzymes in viral replication cycles. The reactivity of the sulfonyl fluoride group allows for the introduction of modifications that can fine-tune these interactions, leading to more potent antiviral drugs.

Another area where Quinoline-5-sulfonyl fluoride has shown promise is in the field of anticancer research. Quinoline derivatives have been identified as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The sulfonyl fluoride group can be incorporated into these derivatives to enhance their binding affinity and selectivity for target enzymes. For example, studies have shown that quinoline-based sulfonamides can inhibit tyrosine kinases, which are overexpressed in many cancer cells. By leveraging the reactivity of the sulfonyl fluoride group, researchers have been able to develop more effective kinase inhibitors with improved pharmacokinetic profiles.

The synthesis of Quinoline-5-sulfonyl fluoride typically involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include sulfonylation followed by fluorination or direct fluorination of pre-formed quinoline derivatives. Advances in synthetic methodologies have enabled the efficient production of this compound on both laboratory and industrial scales, facilitating its use in drug discovery programs.

In addition to its pharmaceutical applications, Quinoline-5-sulfonyl fluoride has found utility in materials science and chemical biology. Its ability to participate in cross-coupling reactions makes it a valuable building block for constructing complex organic molecules. These reactions are often employed in the synthesis of natural products and biologically active compounds, where precise functionalization is essential.

The future prospects for Quinoline-5-sulfonyl fluoride are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of biological systems continues to grow, new opportunities for utilizing this compound are likely to emerge. Its unique reactivity and structural features make it a versatile tool for medicinal chemists and chemical biologists alike.